Cas no 70776-74-8 (Propanoic acid,3-mercapto-, ammonium salt (1:1))

Propanoic acid,3-mercapto-, ammonium salt (1:1) structure
70776-74-8 structure
Product Name:Propanoic acid,3-mercapto-, ammonium salt (1:1)
CAS No:70776-74-8
MF:C3H9NO2S
MW:123.17405962944
CID:569135
PubChem ID:172617
Update Time:2025-04-19

Propanoic acid,3-mercapto-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-mercapto-, ammonium salt (1:1)
    • ammonium 3-mercaptopropionate
    • azanium,3-sulfanylpropanoate
    • 3-Mercaptopropionic acid, ammonium salt
    • ammonium 3-sulfanylpropanoate
    • Propanoic acid, 3-mercapto-, monoammonium salt
    • Propanoic acid, 3-mercapto-, ammonium salt (1:1)
    • Ammonium mercaptopropionate
    • Ammonium 3-thiopropionate
    • DTXSID80887255
    • 70776-74-8
    • SCHEMBL4990321
    • NS00092227
    • EINECS 274-879-6
    • 57862-95-0
    • Inchi: 1S/C3H6O2S.H3N/c4-3(5)1-2-6;/h6H,1-2H2,(H,4,5);1H3
    • InChI Key: HCTNQQPHPIGLQV-UHFFFAOYSA-N
    • SMILES: SCCC(=O)[O-].[NH4+]

Computed Properties

  • Exact Mass: 123.03547
  • Monoisotopic Mass: 123.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 47.2
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 76.63

Propanoic acid,3-mercapto-, ammonium salt (1:1) Related Literature

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